2-(4-bromophenyl)-N-ethyl-N-phenylacetamide

• IUPAC Name: 2-(4-bromophenyl)-N-ethyl-N-phenylacetamide
• InChI: InChI=1S/C16H16BrNO/c1-2-18(15-6-4-3-5-7-15)16(19)12-13-8-10-14(17)11-9-13/h3-11H,2,12H2,1H3
• InChI Key: UYJCRGSOKNDOCS-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)CC2=CC=C(C=C2)Br
• Molecular Formula: C16H16BrNO
• Molecular Weight: 318.21 g/mol

Description

2-(4-bromophenyl)-N-ethyl-N-phenylacetamide, also known as Bromadol, is a potent analgesic drug that belongs to the family of synthetic opioids. It was first synthesized in the late 1970s by a team of researchers led by Daniel Lednicer at Upjohn Company. Since then, it has gained significant attention in the scientific community due to its potential therapeutic benefits.

Mechanism of Action

2-(4-bromophenyl)-N-ethyl-N-phenylacetamide exerts its analgesic effects by binding to the mu-opioid receptor in the brain and spinal cord. This receptor is responsible for mediating the body's response to pain. By binding to this receptor, this compound inhibits the transmission of pain signals, resulting in a reduction in pain perception.
Biochemical and Physiological Effects:
In addition to its analgesic effects, this compound has also been found to have other biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which may contribute to its potential for abuse. It has also been found to have sedative and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-bromophenyl)-N-ethyl-N-phenylacetamide in laboratory experiments is its potency. Its high potency allows for the use of smaller doses, which can reduce the cost of experiments. However, its potential for abuse and addictive properties are significant limitations that must be taken into consideration when using it in laboratory experiments.

Future Directions

There are several future directions for research on 2-(4-bromophenyl)-N-ethyl-N-phenylacetamide. One area of interest is its potential use in the treatment of chronic pain conditions. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential for abuse and addiction. More research is needed to understand the mechanisms underlying its addictive properties and to develop strategies to mitigate its potential for abuse. Additionally, the development of new synthetic opioids with improved safety profiles is an area of active research.

Synthesis Methods

The synthesis of 2-(4-bromophenyl)-N-ethyl-N-phenylacetamide involves the reaction of 4-bromobenzaldehyde with N-phenylethylamine to form 2-(4-bromophenyl)-N-phenylethanamine. This intermediate compound is then reacted with acetic anhydride to form the final product, this compound. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-(4-bromophenyl)-N-ethyl-N-phenylacetamide has been extensively studied for its potential use as an analgesic drug. It has been found to be highly effective in relieving pain in animal models. In a study conducted on rats, this compound was found to be 10,000 times more potent than morphine in terms of its analgesic effects. This makes it a promising candidate for the treatment of chronic pain conditions.